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Compound of Interest

Compound Name: Nelivaptan

Cat. No.: B1678018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the proper handling and disposal of Nelivaptan, a

selective vasopressin V1b receptor antagonist. Adherence to these procedures is essential to

ensure laboratory safety, minimize environmental impact, and maintain regulatory compliance.

Nelivaptan is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects, necessitating careful management of all waste streams.[1]

Chemical and Physical Properties
A summary of key quantitative data for Nelivaptan is presented below for easy reference.
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Property Value Source

Molecular Formula C₃₀H₃₂ClN₃O₈S PubChem[2]

Molecular Weight 630.1 g/mol PubChem[2]

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

DC Chemicals[1]

Hazard Statements

H302: Harmful if swallowed;

H410: Very toxic to aquatic life

with long lasting effects

DC Chemicals[1]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
DC Chemicals

Storage Conditions

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year.

TargetMol

Experimental Protocols: Disposal Procedures
The primary directive for the disposal of Nelivaptan is to "Dispose of contents/container to an

approved waste disposal plant" (P501). The following step-by-step protocol is designed to meet

this requirement while ensuring the safety of laboratory personnel.

Step 1: Personal Protective Equipment (PPE)
Before handling Nelivaptan, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation
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All materials contaminated with Nelivaptan must be segregated as hazardous chemical waste.

This includes:

Unused or expired solid Nelivaptan

Solutions containing Nelivaptan

Empty original containers

Contaminated labware (e.g., vials, pipette tips, weighing boats)

Contaminated cleaning materials (e.g., absorbent pads, wipes)

Step 3: Preparing for Disposal
Solid Waste:

Collect all solid waste, including contaminated consumables, in a designated, clearly

labeled, and sealable hazardous waste container.

The container should be labeled "Hazardous Waste" and include the chemical name

"Nelivaptan."

Liquid Waste:

Collect all aqueous and solvent-based solutions containing Nelivaptan in a dedicated,

leak-proof, and clearly labeled hazardous waste container.

Do not mix with incompatible waste streams. Nelivaptan is incompatible with strong

acids/alkalis and strong oxidizing/reducing agents.

The container must be labeled "Hazardous Waste" and list "Nelivaptan" and the solvent

system used.

Empty Containers:

Original containers of Nelivaptan, even if empty, should be treated as hazardous waste

and placed in the designated solid waste container. Do not rinse and reuse.
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Step 4: Final Disposal
Store the sealed and labeled hazardous waste containers in a designated and secure area

within the laboratory, away from general waste.

Arrange for the collection of the hazardous waste by a licensed and approved chemical

waste disposal contractor, in accordance with institutional and local regulations.

Logical Workflow for Nelivaptan Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Nelivaptan waste.
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Caption: Workflow for the safe disposal of Nelivaptan waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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